Cas no 5814-05-1 (benzoylhydrazine, O-chloro)

• Product Name: benzoylhydrazine, O-chloro
• CAS No: 5814-05-1
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00007597
• CID: 46198
• PubChem ID: 79883
• Update Time: 2025-05-21

benzoylhydrazine, O-chloro Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzohydrazide
• 2-Chlorobenzoic hydrazide
• (2-Chlorobenzoic acid hydrazide)
• 2-Chlorobenzoic acid hydrazide
• 2-Chlorobenzene-1-carbohydrazide
• 2-chlorophenylhydrazine
• 2-Chlorobenzhydrazide
• (2-Chlorobenzoyl)hydrazine
• 2-Chlorobenzoylhydrazine
• benzoylhydrazine, O-chloro
• NSC 522531
• 2-Chloro-benzoic acid hydrazide
• 2-Chlorobenzoic acid, hydrazide
• BDBM50001682
• SY048341
• NSC-522531
• 2-Chlorobenzhydrazide; 2-Chlorobenzohydrazide; 2-Chlorobenzoic acid hydrazide; 2-Chlorobenzoic hydrazide
• SB85915
• EN300-18164
• 2-Chlorobenzoic hydrazide, 98%
• AKOS000263762
• o-Chlorobenzhydrazide
• chlorobenzohydrazide
• 5T829N5VTX
• 2ClPhCON2
• J-509011
• Q27455731
• A915302
• 5814-05-1
• Z57248585
• Benzoic acid, 2-chloro-, hydrazide
• STR05371
• MFCD00007597
• EINECS 227-380-2
• F0722-8811
• CS-B1329
• DTXSID40206882
• NSC522531
• FT-0635865
• NS00015544
• O-CHLOROBENZOIC ACID HYDRAZIDE
• 5G1
• SCHEMBL406614
• C2116
• AE-842/31980017
• CHEMBL3237995
• 2-Chlorobenzohydrazide #
• BB 0240638
• UNII-5T829N5VTX
• DTXCID70129373
• BBL008395
• STK026833
• DB-020914

• MDL： MFCD00007597
• Inchi： 1S/C7H7ClN2O/c8-6-4-2-1-3-5(6)7(11)10-9/h1-4H,9H2,(H,10,11)
• InChI Key： KPPNLSKVTKSSTG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NN)=O
• BRN： 972229

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.323
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 345.4°Cat760mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.592
• PSA: 55.12000
• LogP: 2.03470
• Solubility: Not determined

benzoylhydrazine, O-chloro Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on benzoylhydrazine, O-chloro

O-Chlorobenzoylhydrazine: A Comprehensive Overview

O-chlorobenzoylhydrazine, with the CAS number 5814-05-1, is a compound of significant interest in various fields of chemistry and materials science. This compound, also known as O-chlorobenzohydrazide, is a derivative of benzoylhydrazine with a chlorine substituent. The presence of the chlorine atom introduces unique chemical properties, making it a valuable compound in both academic research and industrial applications.

The structure of o-chlorobenzoylhydrazine consists of a benzene ring substituted with a hydrazine group and a chlorine atom. The hydrazine group (-NHNH2) is a key functional group that contributes to its reactivity and versatility. Recent studies have highlighted the potential of this compound in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. For instance, researchers have demonstrated that o-chlorobenzoylhydrazine can serve as a precursor for the synthesis of pyridazinones and related structures, which exhibit promising biological activities.

In terms of physical properties, o-chlorobenzoylhydrazine is typically a crystalline solid with a melting point around 200°C. Its solubility in common solvents such as water and organic solvents varies depending on the substituents and the specific conditions. This compound is stable under normal conditions but may decompose under high temperatures or in the presence of strong acids or bases. Proper handling and storage are essential to maintain its integrity and ensure safe usage in laboratory settings.

One of the most notable applications of o-chlorobenzoylhydrazine is in the field of organic synthesis. It has been extensively used as an intermediate in the preparation of various bioactive compounds. For example, recent research has shown that this compound can be employed in the synthesis of quinazoline derivatives, which are known for their anticancer properties. The ability to form stable intermediates and facilitate complex transformations makes o-chlorobenzoylhydrazine an invaluable tool in modern organic chemistry.

Another area where o-chlorobenzoylhydrazine has gained prominence is in materials science. Its unique electronic properties make it a candidate for use in the development of new materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent studies have explored the coordination behavior of o-chlorobenzoylhydrazine with transition metals, revealing its ability to form highly ordered structures with exceptional stability.

The synthesis of o-chlorobenzoylhydrazine typically involves the reaction of o-chlorobenzoic acid with hydrazine hydrate under appropriate conditions. This reaction is straightforward and can be optimized to achieve high yields. However, careful control over reaction parameters such as temperature, pH, and solvent choice is necessary to ensure the formation of the desired product. Alternative synthetic routes have also been explored, including methods involving intermediates such as acid chlorides or mixed carbonic anhydrides.

From an environmental perspective, o-chlorobenzoylhydrazine has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under aerobic conditions, this compound can undergo microbial degradation, albeit at a relatively slow rate. Efforts are ongoing to develop more efficient bioremediation strategies to minimize its environmental footprint while maximizing its industrial utility.

In conclusion, o-chlorobenzoylhydrazine (CAS No: 5814-05-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential building block in organic synthesis and materials science. As research continues to uncover new insights into its structure-function relationships and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.